Cas no 1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol)

• Product Name: 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
• CAS No: 1006440-77-2
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 2139538
• PubChem ID: 19616956
• Update Time: 2025-04-21

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
• 1006440-77-2
• 2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanol
• AKOS000114480
• XAEQUNXMNQYLSK-UHFFFAOYSA-N
• SCHEMBL12479809
• DB-354751
• STK400080

• Inchi： 1S/C7H11N3O3/c1-5-7(10(12)13)6(2)9(8-5)3-4-11/h11H,3-4H2,1-2H3
• InChI Key： XAEQUNXMNQYLSK-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.080041g/mol
• Monoisotopic Mass: 185.080041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.18g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 83.9Ų